Cas no 1805891-77-3 (1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine)

• Product Name: 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine
• CAS No: 1805891-77-3
• MF: C₈H₆F₆N₂OS
• MW: 292.201461315155
• CID: 4986596
• Update Time: 2025-10-31

1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine

• Inchi： 1S/C8H6F6N2OS/c9-7(10,11)17-6-3-4(18-8(12,13)14)1-2-5(6)16-15/h1-3,16H,15H2
• InChI Key： ZXTZMDURLVQPRV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C=1)OC(F)(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 4.1
• Topological Polar Surface Area: 72.6

Additional information on 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine

Introduction to 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine (CAS No. 1805891-77-3)

1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine, identified by its CAS number 1805891-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of hydrazine and aryl groups, which are well-documented for their versatile reactivity and potential biological activities. The structural features of this compound, particularly the trifluoromethoxy and trifluoromethylthio substituents, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and exploration in drug discovery.

The molecular structure of 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine consists of a phenyl ring that is functionalized with both an electron-withdrawing trifluoromethylthio group at the 4-position and an electron-donating trifluoromethoxy group at the 2-position. This dual substitution pattern creates a balance of electronic effects that can influence the compound's interactions with biological targets. The hydrazine moiety, located at the 1-position of the phenyl ring, is a key functional group that enables various chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in pharmaceutical synthesis.

In recent years, there has been growing interest in the development of novel hydrazine-based compounds due to their potential applications in medicinal chemistry. The presence of fluorine atoms in this molecule is particularly noteworthy, as fluorinated compounds are frequently incorporated into drugs to enhance metabolic stability, binding affinity, and overall pharmacological activity. For instance, trifluoromethoxy and trifluoromethylthio groups are known to improve lipophilicity and binding interactions with biological macromolecules. This makes 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine a promising candidate for further investigation in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The hydrazine group can be readily modified through various chemical reactions, allowing chemists to explore different pharmacophores and optimize biological activity. For example, recent studies have demonstrated that hydrazine derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The structural motifs present in 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine suggest that it may interact with similar targets, making it a valuable starting point for developing novel small-molecule drugs.

Moreover, the electronic properties of this compound make it suitable for applications in materials science and organic electronics. The combination of fluorinated aromatic rings with a hydrazine group can lead to unique electronic characteristics, such as high charge transportability or tunable energy levels. These properties are particularly relevant in the development of organic semiconductors and optoelectronic devices, where fluorinated compounds are increasingly being utilized to improve performance and stability.

The synthesis of 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include halogenation of the phenyl ring followed by nucleophilic substitution with hydrazine or its derivatives. The presence of sensitive functional groups necessitates controlled reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, which is crucial for both academic research and industrial applications.

In conclusion, 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)hydrazine (CAS No. 1805891-77-3) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features, including the trifluoromethoxy and trifluoromethylthio substituents, as well as the presence of a hydrazine group, make it an attractive scaffold for further chemical exploration. As research continues to uncover new biological activities and synthetic strategies for fluorinated compounds, molecules like this are likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.